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Compound of Interest

Compound Name: N-Nitroso-Salbutamol

Cat. No.: B13451198 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper handling and

disposal of N-Nitroso-Salbutamol. As a member of the N-nitrosamine class of compounds, N-
Nitroso-Salbutamol is considered a potent carcinogen and must be managed with stringent

safety protocols to protect researchers, scientists, and drug development professionals, and to

ensure environmental safety. Adherence to these procedures is mandatory for all personnel

handling this compound.

Core Safety and Handling Mandates
All operations involving N-Nitroso-Salbutamol must be conducted within a designated and

clearly marked area, such as a certified chemical fume hood, to minimize inhalation exposure.

A comprehensive risk assessment should be completed and approved before any new

procedure involving this compound is initiated.

Personal Protective Equipment (PPE)
A non-negotiable PPE policy must be enforced. This includes, but is not limited to:

Gloves: Chemically resistant gloves (nitrile or neoprene) must be worn at all times. Double

gloving is highly recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
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Lab Coat: A dedicated lab coat, preferably disposable, must be worn and should be

laundered separately from personal clothing.

Respiratory Protection: A properly fitted respirator may be required depending on the scale of

the work and the potential for aerosol generation.

Step-by-Step Disposal Protocol
The primary and preferred method for the disposal of N-Nitroso-Salbutamol and all

contaminated materials is high-temperature hazardous-waste incineration conducted by a

licensed and approved waste management contractor.[1]

Step 1: Waste Segregation

Immediately segregate all waste contaminated with N-Nitroso-Salbutamol from general

laboratory waste and other chemical waste streams.[1]

This includes:

Surplus or expired N-Nitroso-Salbutamol.

Contaminated consumables (e.g., pipette tips, weighing boats, absorbent paper).

Contaminated personal protective equipment (gloves, disposable lab coats).

Solvents and solutions containing N-Nitroso-Salbutamol.

Glassware that cannot be decontaminated.

Step 2: Waste Containment and Labeling

Solid Waste: Collect all solid waste in a dedicated, leak-proof, and puncture-resistant

container lined with a heavy-duty plastic bag.[1][2] The container must be clearly labeled.

Liquid Waste: Collect all liquid waste in a dedicated, sealed, and chemically compatible

container.[1] Avoid mixing with other waste streams. The container must be clearly labeled.

Labeling: All waste containers must be unequivocally labeled with the following information:
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"DANGER/CAUTION – CHEMICAL CARCINOGEN"[3]

"N-Nitroso-Salbutamol Waste"

The date the waste was first added to the container.

The name of the responsible researcher or department.

Step 3: Storage of Waste

Store all N-Nitroso-Salbutamol waste in a designated, secure, and well-ventilated area,

away from heat, sparks, and incompatible materials.[1][4]

This storage area should have restricted access.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and incineration of the waste.

[3][4]

Do not attempt to dispose of this waste through standard laboratory or municipal waste

channels. Under no circumstances should N-Nitroso-Salbutamol or its contaminated

materials be disposed of down the drain.[2]

Decontamination Procedures
Work Surfaces:

Cover all work surfaces with absorbent, plastic-backed paper prior to beginning work. This

should be disposed of as solid waste after completion of the procedure.[2][5]

After use, wipe down the work surface with a suitable solvent (e.g., methanol), followed by a

thorough cleaning with soap and hot water.[2] All cleaning materials must be disposed of as

hazardous waste.

Glassware:
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Whenever possible, use disposable glassware.

If reusable glassware is necessary, it should be decontaminated. While a specific chemical

degradation protocol for N-Nitroso-Salbutamol is not widely published, a general procedure

for nitrosamines involves reduction. A documented method for other nitrosamines uses an

aluminum-nickel alloy powder in an aqueous alkali solution to reduce them to less harmful

amines.[6] However, the efficacy of this method for N-Nitroso-Salbutamol must be validated

in a controlled laboratory setting before routine use.

Alternatively, rinse glassware with a solvent known to dissolve N-Nitroso-Salbutamol (such

as methanol) and collect the rinsate as hazardous liquid waste. Then, wash the glassware

thoroughly with soap and hot water.

Quantitative Data Summary
The following table summarizes key chemical and physical properties of N-Nitroso-
Salbutamol, which are critical for its safe handling and management.

Property Value

Chemical Name
N-(tert-butyl)-N-(2-hydroxy-2-(4-hydroxy-3-

(hydroxymethyl)phenyl)ethyl)nitrous amide

Molecular Formula C₁₃H₂₀N₂O₄

Molecular Weight 268.31 g/mol

Appearance White to Off-White Solid

Storage Temperature 2-8°C (Refrigerator)

Disposal Workflow
The following diagram illustrates the mandatory workflow for the proper disposal of N-Nitroso-
Salbutamol waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13451198?utm_src=pdf-body
https://www.lgcstandards.com/CF/en/p/TRC-N514500
https://www.benchchem.com/product/b13451198?utm_src=pdf-body
https://www.benchchem.com/product/b13451198?utm_src=pdf-body
https://www.benchchem.com/product/b13451198?utm_src=pdf-body
https://www.benchchem.com/product/b13451198?utm_src=pdf-body
https://www.benchchem.com/product/b13451198?utm_src=pdf-body
https://www.benchchem.com/product/b13451198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13451198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Nitroso-Salbutamol Disposal Workflow

Laboratory Operations

Disposal Process

Generation of
N-Nitroso-Salbutamol Waste

Segregate Waste Immediately
(Solid & Liquid)

Contain in Sealed, Compatible
Containers

Label Clearly:
'DANGER - CHEMICAL CARCINOGEN'

Store in Designated,
Secure Area

Contact EHS or Licensed
Waste Contractor

High-Temperature
Hazardous Waste Incineration

Click to download full resolution via product page

Caption: N-Nitroso-Salbutamol Disposal Workflow.
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Logical Relationship of Safety Protocols
The following diagram outlines the logical hierarchy of safety protocols required when handling

N-Nitroso-Salbutamol.
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Caption: Hierarchy of Safety Controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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